Cas no 5453-15-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 3-(oxolan-2-yl)propyl decanoate
- 3-(tetrahydrofuran-2-yl)propyl decanoate
- AC1L5FBR
- AC1Q670M
- AG-J-89483
- AR-1E8037
- CTK5A1477
- decanoic acid-(3-tetrahydro[2]furyl-propyl ester)
- Decansaeure-(3-tetrahydro[2]furyl-propylester)
- NSC18551
- NSC-18551
- DTXSID40280768
- 5453-15-6
-
-
- Inchi: 1S/C17H32O3/c1-2-3-4-5-6-7-8-13-17(18)20-15-10-12-16-11-9-14-19-16/h16H,2-15H2,1H3
- InChI Key: MCIBZJFAXPOJHU-UHFFFAOYSA-N
- SMILES: O1CCCC1CCCOC(CCCCCCCCC)=O
Computed Properties
- Exact Mass: 284.23526
- Monoisotopic Mass: 284.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 0.94
- Boiling Point: 363.9°C at 760 mmHg
- Flash Point: 141.7°C
- Refractive Index: 1.455
- PSA: 35.53
- LogP: 4.62950
Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk